4-(1,3-Thiazol-2-yloxy)phenol

• IUPAC Name: 4-(1,3-thiazol-2-yloxy)phenol
• InChI: InChI=1S/C9H7NO2S/c11-7-1-3-8(4-2-7)12-9-10-5-6-13-9/h1-6,11H
• InChI Key: GFCXHVRYLGJATR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1O)OC2=NC=CS2
• Molecular Formula: C9H7NO2S
• Molecular Weight: 193.22 g/mol

Description

“4-(1,3-Thiazol-2-yloxy)phenol” is a chemical compound with the molecular formula C9H7NO2S and a molecular weight of 193.22 g/mol. It has recently gained attention in various fields of research and industry due to its unique properties and potential applications.

Molecular Structure Analysis

The molecular structure of “4-(1,3-Thiazol-2-yloxy)phenol” consists of a phenol group attached to a thiazole ring via an oxygen atom. The phenol group contributes to the compound’s reactivity and potential biological activity.

Chemical Reactions Analysis

Phenolic compounds, such as “4-(1,3-Thiazol-2-yloxy)phenol”, are known to undergo various chemical reactions. For instance, they can undergo oxidation to yield a 2,5-cyclohexadiene-1,4-dione, or quinone. They can also react with active metals to form the corresponding phenoxide.

Physical And Chemical Properties Analysis

“4-(1,3-Thiazol-2-yloxy)phenol” has a predicted boiling point of 353.9±44.0 °C and a predicted density of 1.368±0.06 g/cm3. Its pKa is predicted to be 9.45±0.15.

Scientific Research Applications

Pharmaceutical and Biological Activities

• Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields.
• They have pharmaceutical and biological activities that include antimicrobial (sulfazole), antiretroviral (ritonavir), antifungal (abafungin), anticancer (tiazofurin), antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.
• The compounds containing thiazole moieties are a prominent structural feature in a variety of natural products, such as vitamin B and penicillin.
• Modification of thiazole-based compounds at different positions can generate new molecules with potent antitumor, antioxidant, and antimicrobial activities.

Antimicrobial Activity

• A diverse series of 4-((1-benzyl/phenyl-1H-1,2,3-triazol-4-yl)methoxy)benzaldehyde analogues has been synthesized and tested in vitro for their antimicrobial activity against Gram-positive bacteria (Staphylococcus epidermidis and Bacillus subtilis), Gram-negative bacteria (Escherichia coli and Pseudomonas aeruginosa) and fungi (Candida albicans and Aspergillus niger).
• Most of the compounds exhibited good-to-excellent antimicrobial activity.
• Compound 7b was found to be more potent than ciprofloxacin against B. subtilis, whereas it showed activity comparable to ciprofloxacin against E. coli.
• Compounds 4h and 4i showed activity comparable to fluconazole against A. niger.

Green Synthesis of Substituted Phenols

• A mild, green, and highly efficient protocol was developed for the synthesis of substituted phenols via ipso-hydroxylation of arylboronic acids in ethanol.
• The method utilizes the combination of aqueous hydrogen peroxide as the oxidant and H2O2/HBr as the reagent under simple and convenient conditions.
• A wide range of arylboronic acids were smoothly transformed into substituted phenols in very good to excellent yields without chromatographic purification.
• The reaction is scalable up to at least 5 grams at room temperature with one-minute reaction time and can be combined in a one-pot sequence with bromination and Pd-catalyzed cross-coupling to generate more diverse, highly substituted phenols.

Antioxidant Properties

• A series of N2-[2-chloro-4(3,4,5-trimethoxy phenyl) azetidin-1-yl)]-N4-(substituted aryl)-1,3-thioazol-2,4-diamine were synthesized and screened for their in vitro antioxidant properties.
• The IC50 values revealed that some of the synthesized compounds were showing potent antioxidant activity.

Photosensitizers and Industrial Applications

• Thiazoles are a basic scaffold found in many natural compounds and synthetic drugs.
• They have been used in the field of photosensitizers, rubber vulcanization, liquid crystals, sensors, sunscreens, catalysts, dyes, pigments, and chromophores.
• Thiazole is a parent material for various chemical compounds including sulfur drugs, biocides, fungicides, dyes, and chemical reaction accelerators.

Neuroprotective and Antischizophrenia Activities

• Thiazole derivatives have been observed to have several biological activities such as antischizophrenia activity.
• They also help in the normal functioning of the nervous system by its role in the synthesis of neurotransmitters, such as acetylcholine.